Cas no 4727-49-5 (1,1′-Diethyl-4,4′-cyanine Iodide)

• Product Name: 1,1′-Diethyl-4,4′-cyanine Iodide
• CAS No: 4727-49-5
• MF: C₂₃H₂₃IN₂
• MW: 454.346597909927
• CID: 332823
• Update Time: 2025-06-11

1,1′-Diethyl-4,4′-cyanine Iodide Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-ethyl-4-[(1-ethyl-4(1H)-quinolinylidene)methyl]-, iodide (1:1)
• 1 1'-DIETHYL-4 4'-CYANINE IODIDE
• 1,1′-Diethyl-4,4′-cyanine iodide
• 1,1-Diethyl-4,4-Cyanine Iodide
• 1,1'-Diethyl-4,4'-cyanine iodide
• 1,1′-Diethyl-4,4′-cyanine Iodide

• Inchi： 1S/C23H23N2.HI/c1-3-24-15-13-18(20-9-5-7-11-22(20)24)17-19-14-16-25(4-2)23-12-8-6-10-21(19)23;/h5-17H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： BFVPXROCOCTNOP-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C=CC(/C=C2\C=CN(CC)C3C=CC=CC\2=3)=C2C=CC=CC=12)CC

Computed Properties

• Exact Mass: 454.09100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 7.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 280 °C (dec.)(lit.)
• PSA: 8.81000
• LogP: 1.23570
• Solubility: Not determined

1,1′-Diethyl-4,4′-cyanine Iodide Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25; R36/37/38
• HazardClass：6.1(a)
• PackingGroup：II

Additional information on 1,1′-Diethyl-4,4′-cyanine Iodide

1,1′-Diethyl-4,4′-cyanine Iodide (CAS No. 4727-49-5): A Comprehensive Overview

1,1′-Diethyl-4,4′-cyanine Iodide (CAS No. 4727-49-5) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and materials science. This compound belongs to the class of cyanine dyes, which are known for their strong absorption and fluorescence properties in the visible and near-infrared regions of the electromagnetic spectrum. The molecular structure of 1,1′-Diethyl-4,4′-cyanine Iodide consists of two ethyl groups attached to a cyanine core, which is further substituted with iodide ions. These structural features contribute to its remarkable optical properties and make it an ideal candidate for various applications.

The chemical formula of 1,1′-Diethyl-4,4′-cyanine Iodide is C₂₀H₂₃N₂I. It is a deep red to purple solid at room temperature and is highly soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO). The compound's high solubility and stability in these solvents make it easy to handle and use in various experimental settings. Additionally, its strong absorption and fluorescence properties make it an excellent choice for fluorescence microscopy, flow cytometry, and other optical imaging techniques.

In recent years, significant advancements have been made in understanding the properties and applications of 1,1′-Diethyl-4,4′-cyanine Iodide. One of the key areas of research has been its use as a fluorescent probe in biological systems. Studies have shown that this compound can be used to label specific biomolecules such as proteins and nucleic acids with high specificity and sensitivity. For example, a study published in the Journal of Fluorescence demonstrated that 1,1′-Diethyl-4,4′-cyanine Iodide can be effectively used to label DNA sequences with minimal interference to their natural structure and function.

Beyond its use as a fluorescent probe, 1,1′-Diethyl-4,4′-cyanine Iodide has also shown promise in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that involves the use of photosensitizers to generate reactive oxygen species (ROS) upon light activation. These ROS can then induce cell death in targeted tissues. Research published in Photochemistry and Photobiology has shown that 1,1′-Diethyl-4,4′-cyanine Iodide can efficiently generate ROS when exposed to near-infrared light, making it a potential candidate for PDT applications in cancer treatment.

The optical properties of 1,1′-Diethyl-4,4′-cyanine Iodide have also been explored for use in materials science. For instance, it has been incorporated into polymer matrices to create functional materials with enhanced optical properties. A study published in Advanced Materials reported that incorporating 1,1′-Diethyl-4,4′-cyanine Iodide into polymeric films resulted in materials with improved photostability and tunable emission wavelengths. These materials have potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of 1,1′-Diethyl-4,4′-cyanine Iodide typically involves the condensation of 3-(diethylamino)-benzaldehyde with 3-(diethylamino)-acrylonitrile followed by iodination. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable production processes. For example, a study published in Organic Letters described a one-pot synthesis method that significantly reduced reaction times and improved product yields.

In addition to its synthetic routes and applications, the safety profile of 1,1′-Diethyl-4,4′-cyanine Iodide has been extensively studied. Toxicity assessments have shown that this compound is generally safe for use in biological systems at low concentrations. However, it is important to handle it with care due to its potential for causing eye irritation or skin sensitization at higher concentrations. Proper safety protocols should always be followed when working with this compound.

The future prospects for 1,1′-Diethyl-4,4′-cyanine Iodide are promising. Ongoing research is focused on optimizing its properties for specific applications and developing new derivatives with enhanced functionalities. For instance, efforts are being made to improve the water solubility of this compound for better performance in biological assays. Additionally, there is growing interest in exploring its potential as a photosensitizer for advanced therapeutic applications beyond cancer treatment.

In conclusion, 1,1′-Diethyl-4,4′-cyanine Iodide (CAS No. 4727-49-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique optical properties make it an invaluable tool for fluorescence microscopy and other imaging techniques. Furthermore, its potential as a photosensitizer for photodynamic therapy and its use in functional materials highlight its versatility and importance in modern scientific research.